Cas no 1393585-33-5 (2-Amino-3,3,3-trifluoro-2-(3-methoxyphenyl)propanoic acid)

• Product Name: 2-Amino-3,3,3-trifluoro-2-(3-methoxyphenyl)propanoic acid
• CAS No: 1393585-33-5
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.18651342392
• CID: 4596599
• PubChem ID: 64137114
• Update Time: 2025-06-08

2-Amino-3,3,3-trifluoro-2-(3-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3,3,3-trifluoro-2-(3-methoxyphenyl)propanoic acid
• AB76232
• Z1551463595
• 2-Amino-3,3,3-trifluoro-2-(3-methoxyphenyl)propanoic acid

• Inchi： 1S/C10H10F3NO3/c1-17-7-4-2-3-6(5-7)9(14,8(15)16)10(11,12)13/h2-5H,14H2,1H3,(H,15,16)
• InChI Key： TZGOEAGUFDXFRQ-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(C1C=CC=C(C=1)OC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: -0.8
• Topological Polar Surface Area: 72.6

Additional information on 2-Amino-3,3,3-trifluoro-2-(3-methoxyphenyl)propanoic acid

Introduction to 2-Amino-3,3,3-trifluoro-2-(3-methoxyphenyl)propanoic acid (CAS No. 1393585-33-5)

2-Amino-3,3,3-trifluoro-2-(3-methoxyphenyl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 1393585-33-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its structural complexity, which includes an amino group, a trifluoromethyl-substituted propanoic acid backbone, and a methoxyphenyl moiety. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The trifluoromethyl group (CF₃) is a key structural element in many bioactive molecules, known for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. In the context of 2-amino-3,3,3-trifluoro-2-(3-methoxyphenyl)propanoic acid, the presence of this group suggests potential advantages in terms of pharmacokinetic properties. Furthermore, the methoxyphenyl substituent introduces aromaticity and electronic modulation, which can influence the compound's interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacological profile of such compounds with greater accuracy. Studies have indicated that molecules containing the trifluoromethyl group often exhibit improved binding affinity to enzymes and receptors involved in critical biological pathways. For instance, trifluoromethylated compounds have been reported to show enhanced activity against targets such as kinases and proteases, which are frequently implicated in diseases like cancer and inflammatory disorders.

The amino group in 2-amino-3,3,3-trifluoro-2-(3-methoxyphenyl)propanoic acid provides a versatile handle for further chemical modifications, allowing for the synthesis of derivatives with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where slight structural alterations can significantly impact biological activity. The combination of these functional groups makes this compound a compelling subject for further investigation.

In the realm of drug discovery, the synthesis and characterization of novel compounds like 2-amino-3,3,3-trifluoro-2-(3-methoxyphenyl)propanoic acid are essential for identifying new therapeutic agents. The growing emphasis on precision medicine has underscored the need for structurally diverse molecules that can interact selectively with disease-specific targets. This compound's unique structural features position it as a potential building block for the development of next-generation therapeutics.

Current research in medicinal chemistry increasingly leverages advanced synthetic methodologies to access complex molecular architectures efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have enabled the rapid construction of intricate scaffolds like that of 2-amino-3,3,3-trifluoro-2-(3-methoxyphenyl)propanoic acid. These innovations not only accelerate the discovery process but also allow for the exploration of novel chemical space that may yield more effective therapeutic candidates.

The role of computational tools in modern drug discovery cannot be overstated. Software platforms capable of predicting molecular properties and virtual screening have become indispensable in identifying promising compounds early in the development pipeline. For 2-amino-3,3,3-trifluoro-2-(3-methoxyphenyl)propanoic acid, computational studies have suggested potential interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in pain signaling and inflammation. Such insights could guide further optimization efforts toward therapeutic applications.

Biological activity assays remain a cornerstone of evaluating novel compounds like 2-amino-3,3,3-trifluoro-2-(3-methoxyphenyl)propanoic acid. High-throughput screening (HTS) technologies have revolutionized this process by enabling rapid testing of large libraries of compounds against various biological targets. Preliminary data from HTS campaigns indicate that derivatives of this molecule may exhibit inhibitory activity against certain enzymes relevant to metabolic disorders.

The integration of machine learning and artificial intelligence into drug discovery has opened new avenues for predicting biological responses based on molecular structure. Algorithms trained on large datasets can identify patterns that correlate with activity, providing chemists with actionable insights for designing more effective molecules. In the case of 2-amino-3,3,3-trifluoro-2-(3-methoxyphenyl)propanoic acid, such tools could help refine its structure to enhance potency while minimizing off-target effects.

Future directions in the study of this compound may include exploring its potential as an intermediate in synthesizing more complex pharmacophores. The presence of both reactive sites—the amino group and the carboxylic acid—offers opportunities for conjugation with other biomolecules or for further derivatization to achieve specific biological outcomes. This adaptability makes it a valuable asset in synthetic organic chemistry.

The broader significance of compounds like 2-amino-3,3,3-trifluoro-2-(3-methoxyphenyl)propanoic acid lies in their contribution to expanding our understanding of molecular interactions at the atomic level. As research continues to uncover new therapeutic targets and mechanisms, innovative molecules such as this one will play a crucial role in addressing unmet medical needs.